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Compound of Interest

Compound Name:

3-[4-

(Dimethylamino)phenyl]imidazolidi

ne-2,4-dione

CAS No.: 111256-82-7

Cat. No.: B1337823

Get Quote

Executive Summary
This technical guide provides a comprehensive structural and conformational analysis of 5-(4-

dimethylaminophenyl)hydantoin and its related derivatives.[1][2] Hydantoins (imidazolidine-2,4-

diones) represent a privileged scaffold in medicinal chemistry, primarily known for their

anticonvulsant properties (e.g., Phenytoin).[1][2] The incorporation of a p-dimethylaminophenyl

moiety at the C5 position introduces significant electronic and steric modulations, altering

lipophilicity, pKa, and receptor binding kinetics. This document is designed for medicinal

chemists and structural biologists, focusing on the causality between synthetic protocols,

molecular conformation, and pharmacological potential.[2]
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The hydantoin ring is a five-membered heterocycle containing two nitrogen atoms at positions

1 and 3, and two carbonyl groups at positions 2 and 4.

Planarity: The imidazolidine-2,4-dione core is essentially planar due to the amide-like

resonance character of the N-C(=O) bonds.[1]

Tautomerism: While multiple tautomers are theoretically possible (lactam-lactim), the 2,4-

diketo tautomer is thermodynamically dominant in both the solid state and neutral solution.[1]

[2]

The Dimethylaminophenyl Substituent
The addition of the p-dimethylamino group at C5 creates a push-pull electronic system when

conjugated with the electron-deficient hydantoin ring (though conjugation is interrupted by the

C5 carbon).

Feature Structural Impact

Electronic Effect

The

group is a strong

-donor (mesomeric effect) and weak

-acceptor.[1][2] It significantly increases the

electron density of the phenyl ring.

Lipophilicity

Increases

compared to the unsubstituted phenyl analog,

enhancing blood-brain barrier (BBB)

permeability.[1][2]

Basicity

The dimethylamino nitrogen introduces a basic

center (

), allowing for protonation at physiological pH,

unlike the acidic hydantoin imide (

).[2]
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Conformational Dynamics
The biological activity of dimethylaminophenyl hydantoins is governed by their ability to adopt

specific conformations within the receptor binding pocket (e.g., voltage-gated sodium

channels).

Torsional Freedom
The molecule possesses two critical rotatable bonds:

(C5–C1'): Rotation of the phenyl ring relative to the hydantoin core.

Barrier:[1][2] Low energy barrier (

).[1][2]

Preferred Conformation: The phenyl ring is typically twisted

out of the hydantoin plane to minimize steric clash with the carbonyl oxygen at C4 and the
amine at N1.

(C4'–N): Rotation of the dimethylamino group relative to the phenyl ring.

Resonance: Partial double bond character restricts rotation, keeping the

group largely coplanar with the phenyl ring to maximize orbital overlap.

Visualization: Pharmacophore & Conformation
The following diagram illustrates the key pharmacophoric features and rotational axes.
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Caption: Structural connectivity showing the rigid hydantoin core linked to the flexible

dimethylaminophenyl tail. The

bond dictates the spatial orientation critical for receptor docking.

Synthesis Protocol: Bucherer-Bergs Reaction[1][2]
[3][4]
The most robust method for synthesizing 5,5-disubstituted or 5-monosubstituted hydantoins is

the Bucherer-Bergs reaction.[1][2][3] This multicomponent reaction is preferred over the Read

reaction for its thermodynamic control and high yields.

Reaction Mechanism Overview
The synthesis involves the condensation of 4-dimethylaminobenzaldehyde (or ketone) with

potassium cyanide and ammonium carbonate.
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Caption: Step-wise mechanistic flow of the Bucherer-Bergs reaction, highlighting the critical

aminonitrile intermediate.[1][2][4]

Experimental Protocol
Objective: Synthesis of 5-(4-dimethylaminophenyl)hydantoin.

Reagents:
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4-Dimethylaminobenzaldehyde (10 mmol)[1][2]

Potassium Cyanide (KCN) (15 mmol) [Caution: Toxic][2]

Ammonium Carbonate

(30 mmol)[2]

Ethanol/Water (1:1 v/v)[2]

Procedure:

Dissolution: In a 100 mL round-bottom flask, dissolve 4-dimethylaminobenzaldehyde in 20

mL of ethanol.

Addition: Add a solution of KCN and ammonium carbonate in 20 mL of water.

Reflux: Heat the mixture to 60–70°C for 4–6 hours. Monitor via TLC (Solvent: Ethyl

Acetate/Hexane 1:1).[1][2]

Precipitation: Cool the reaction mixture to

. The hydantoin usually precipitates as a solid.

Acidification: If no precipitate forms, carefully acidify to pH 2–3 with dilute HCl (in a fume

hood) to protonate the hydantoin anion.[1][2]

Purification: Filter the crude solid and recrystallize from aqueous ethanol.

Validation Criteria:

Yield: Expected > 70%.

Melting Point: Distinctive high melting point (typically

).[1][2]

Analytical Characterization
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To ensure scientific integrity, the synthesized compound must be validated using spectroscopic

methods.[2]

NMR Spectroscopy Data (Predicted)
The following table summarizes the expected chemical shifts for 5-(4-

dimethylaminophenyl)hydantoin in DMSO-

.

Nucleus Moiety
Shift (

ppm)
Multiplicity Interpretation

H Imide NH (N3) 10.5 - 10.8 Broad Singlet
Acidic proton, H-

bonded.

H Amide NH (N1) 8.2 - 8.5 Broad Singlet
Less acidic than

N3.[1][2]

H Aromatic (Ar-H) 7.1 (d), 6.6 (d)
Doublets

(AA'BB')

Characteristic

para-substitution

pattern.[1][2]

H Methine (C5-H) 5.1 - 5.3 Singlet
Chiral center

proton.

H 2.8 - 2.9 Singlet (6H)

Methyl protons,

slightly

deshielded by N.

C Carbonyl (C4) ~175.0 - Urea carbonyl.

C Carbonyl (C2) ~157.0 -
Amide carbonyl.

[1][2]

X-Ray Crystallography Features
In the solid state, these molecules typically form centrosymmetric dimers linked by

intermolecular Hydrogen bonds (
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).[1][2]

Space Group: Often Monoclinic (

) or Orthorhombic.[1][2]

Packing: The planar dimethylamino groups stack to maximize

interactions, while the hydantoin heads form polar ribbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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